Cas no 941968-44-1 (2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 941968-44-1
• MF: C₁₆H₁₄N₄O₂S₂
• MW: 358.437960147858
• CID: 6472334
• Update Time: 2025-11-06

2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide
• 2-(phenylcarbamoylamino)-N-(thiophen-2-ylmethyl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C16H14N4O2S2/c21-14(17-9-12-7-4-8-23-12)13-10-24-16(19-13)20-15(22)18-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,17,21)(H2,18,19,20,22)
• InChI Key： YYUIAUCGURFQNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2SC=CC=2)=O)N=C1NC(=O)NC1=CC=CC=C1

Additional information on 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941968-44-1)

2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941968-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole core with phenylcarbamoyl and thiophene moieties, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

The compound's thiazole-thiophene hybrid structure contributes to its diverse reactivity and biological activity. Recent studies highlight its role in modulating specific enzymatic pathways, which is crucial for addressing conditions like autoimmune disorders and metabolic diseases—topics frequently searched in academic and medical databases. The presence of both carboxamide and phenylcarbamoyl groups enhances its binding affinity to biological targets, a property extensively explored in computational chemistry and molecular docking simulations.

From a synthetic chemistry perspective, 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide exemplifies modern heterocyclic chemistry techniques. Its synthesis typically involves multi-step reactions, including Ugi-type couplings or thiazole ring formations, methodologies often queried in organic chemistry forums. The compound's stability under physiological conditions makes it suitable for further derivatization, a key consideration for medicinal chemists optimizing drug candidates.

Market-wise, derivatives of this compound are increasingly relevant in precision medicine and crop protection formulations. Patent analyses reveal growing industrial interest, particularly in combinations with biodegradable carriers—a hot topic in sustainable chemistry. Its low ecotoxicity profile (as per preliminary assessments) positions it favorably compared to traditional agrochemicals, addressing environmental concerns frequently raised in scientific and regulatory discussions.

Analytical characterization of CAS 941968-44-1 employs advanced techniques like LC-MS/MS and 2D-NMR, methods commonly searched by quality control specialists. The compound's distinct spectral signatures facilitate its identification in complex matrices, crucial for pharmacokinetic studies. Recent publications emphasize its potential as a fluorescence probe due to its conjugated system, tapping into the booming field of molecular imaging.

In material science applications, the thiophene-thiazole backbone contributes to interesting electronic properties, making it a candidate for organic semiconductors—a trending research area in renewable energy technologies. Its film-forming capabilities and charge transport characteristics are subjects of ongoing investigation, particularly for flexible electronics applications that dominate materials science search queries.

Safety evaluations of 2-(phenylcarbamoyl)amino-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide indicate it requires standard laboratory precautions, with no extraordinary hazards reported—an important consideration for researchers reviewing chemical safety data sheets (SDS). Proper handling protocols align with general laboratory best practices, a frequently searched topic among new chemistry students and technicians.

The compound's intellectual property landscape shows active development, with several patents filed for its derivatives in drug delivery systems and catalytic applications. This commercial interest reflects broader industry trends toward multifunctional molecules, a concept gaining traction in pharmaceutical and chemical manufacturing discussions online.

Future research directions for CAS 941968-44-1 likely include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as exploration of its supramolecular chemistry potential—both areas generating substantial academic interest. Its modular structure allows for systematic modifications, addressing the growing demand for tunable molecular platforms in chemical research.

For researchers sourcing this compound, technical specifications typically include ≥95% purity (HPLC), with characterization data available through specialized chemical databases—information highly sought after in chemical procurement searches. Proper storage recommendations (e.g., desiccated at -20°C) follow standard protocols for heterocyclic carboxamides, ensuring material integrity for critical experiments.